Cas no 573694-08-3 (2-amino-N-(3-ethoxypropyl)-1-(3-methylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide)

• Product Name: 2-amino-N-(3-ethoxypropyl)-1-(3-methylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide
• CAS No: 573694-08-3
• MF: C₂₃H₂₅N₅O₂
• MW: 403.476904630661
• CID: 5436604
• Update Time: 2025-08-05

2-amino-N-(3-ethoxypropyl)-1-(3-methylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(3-ethoxypropyl)-1-(3-methylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

• Inchi： 1S/C23H25N5O2/c1-3-30-13-7-12-25-23(29)19-20-22(27-18-11-5-4-10-17(18)26-20)28(21(19)24)16-9-6-8-15(2)14-16/h4-6,8-11,14H,3,7,12-13,24H2,1-2H3,(H,25,29)
• InChI Key： QTMDFDKRLPLHSI-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C(C(NCCCOCC)=O)=C(N)N(C3=CC=CC(C)=C3)C=12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 2-amino-N-(3-ethoxypropyl)-1-(3-methylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

Introduction to 2-amino-N-(3-ethoxypropyl)-1-(3-methylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS No. 573694-08-3)

2-amino-N-(3-ethoxypropyl)-1-(3-methylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique pharmacophoric features. This compound belongs to the pyrrolo[2,3-b]quinoxaline scaffold, a heterocyclic system known for its broad spectrum of biological activities. The presence of multiple functional groups, including an amino group, an ethoxypropyl side chain, and a methylphenyl substituent, contributes to its potential as a versatile intermediate in drug discovery and development.

The CAS No. 573694-08-3 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research collaboration. The molecular structure of this compound incorporates elements that are often explored in the design of novel therapeutic agents. Specifically, the pyrrolo[2,3-b]quinoxaline core is a privileged scaffold that has been extensively studied for its role in modulating various biological pathways. This scaffold is particularly relevant in the development of compounds targeting neurological disorders, cancer, and inflammatory conditions.

Recent advancements in medicinal chemistry have highlighted the importance of functional group modifications in optimizing the pharmacological properties of heterocyclic compounds. The amino group at the 2-position and the ethoxypropyl side chain at the N-position of this molecule provide opportunities for further derivatization, enabling the fine-tuning of solubility, bioavailability, and target binding affinity. Additionally, the methylphenyl substituent at the 1-position introduces steric and electronic effects that can influence the compound's interaction with biological targets.

In the context of contemporary drug discovery, the synthesis and characterization of such complex molecules are often driven by computational modeling and high-throughput screening techniques. These approaches allow researchers to predict and validate the potential biological activity of novel compounds before proceeding to costly and time-consuming experimental validation. The pyrrolo[2,3-b]quinoxaline scaffold has been shown to exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are key targets in oncology and immunology research.

The ethoxypropyl moiety in this compound is particularly noteworthy as it can enhance metabolic stability while maintaining favorable pharmacokinetic profiles. This is a critical consideration in drug development, where poor absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties can render a promising lead molecule ineffective. By incorporating such functional groups strategically, chemists aim to create compounds that not only demonstrate potent biological activity but also possess desirable pharmaceutical properties.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. For instance, studies have suggested that derivatives of pyrrolo[2,3-b]quinoxaline can modulate signaling pathways involved in cancer progression. The amino-N-(3-ethoxypropyl) portion of the molecule may serve as a linker or anchor group that enhances binding affinity to specific protein targets. Furthermore, the methylphenyl group could contribute to hydrophobic interactions with lipid rafts or membrane-bound receptors.

The synthesis of 2-amino-N-(3-ethoxypropyl)-1-(3-methylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Modern synthetic methodologies often leverage transition metal catalysis and asymmetric techniques to achieve stereoselective outcomes. These advances have made it possible to construct complex molecular architectures with greater precision than ever before.

In terms of biological evaluation, this compound has been subjected to preliminary assays to assess its interaction with relevant targets. Initial results suggest that it may exhibit inhibitory activity against certain enzymes or receptors implicated in disease pathways. However, further studies are necessary to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between synthetic chemists and biologists are essential for translating promising chemical entities into viable drug candidates.

The integration of computational tools into drug discovery workflows has significantly accelerated the process of identifying lead compounds like this one. Molecular docking simulations can predict how a given molecule might bind to a biological target at an atomic level. These predictions are then validated through experimental techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. By combining computational modeling with experimental data, researchers can iteratively refine their designs for optimal efficacy.

The pyrrolo[2,3-b]quinoxaline scaffold itself is a testament to the ingenuity of medicinal chemists who continuously explore new molecular frameworks for therapeutic applications. Its versatility stems from its ability to accommodate diverse substituents while maintaining structural integrity. This flexibility has led to numerous patents and publications detailing novel derivatives with enhanced pharmacological profiles.

As research progresses，the demand for sophisticated synthetic strategies will only increase，given the growing complexity of molecular targets in modern medicine。 Techniques such as flow chemistry and microwave-assisted synthesis have emerged as powerful tools for constructing intricate heterocyclic systems efficiently。 These innovations not only reduce production costs but also enable faster access to biologically relevant compounds。

In conclusion，2-amino-N-(3-ethoxypropyl)-1-(3-methylphenyl)-1H-pyrrolo[2，3-b]quinoxaline-3-carboxamide (CAS No．573694-08-3) represents an intriguing example of how structural complexity can be leveraged to develop novel therapeutic agents。 Its unique combination of functional groups makes it a valuable starting point for further exploration，and its potential applications span multiple disease areas。 As pharmaceutical science continues to evolve，compounds like this will play an increasingly important role in addressing global health challenges。